Cas no 89295-66-9 (2,4-Thiazolidinedione, 5-(2-methylpropyl)-)

• Product Name: 2,4-Thiazolidinedione, 5-(2-methylpropyl)-
• CAS No: 89295-66-9
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 605059
• PubChem ID: 21358844
• Update Time: 2025-04-19

2,4-Thiazolidinedione, 5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiazolidinedione, 5-(2-methylpropyl)-
• 5-(2-methylpropyl)-1,3-thiazolidine-2,4-dione
• 89295-66-9
• DTXSID50612713
• SCHEMBL12765428

• Inchi： 1S/C7H11NO2S/c1-4(2)3-5-6(9)8-7(10)11-5/h4-5H,3H2,1-2H3,(H,8,9,10)
• InChI Key： XZSGWSPBFIKITE-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC(C)C)=O)=O

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.5Ų